4-tert-butyl-N'-9H-fluoren-9-ylidenebenzenesulfonohydrazide

• IUPAC Name: 4-tert-butyl-N-(fluoren-9-ylideneamino)benzenesulfonamide
• InChI: InChI=1S/C23H22N2O2S/c1-23(2,3)16-12-14-17(15-13-16)28(26,27)25-24-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-15,25H,1-3H3
• InChI Key: DFMHBEBGFQIUIY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NN=C2C3=CC=CC=C3C4=CC=CC=C42
• Molecular Formula: C23H22N2O2S
• Molecular Weight: 390.5 g/mol

Description

4-tert-butyl-N'-9H-fluoren-9-ylidenebenzenesulfonohydrazide, also known as TFB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. TFB belongs to the class of sulfonohydrazide derivatives and is widely used in chemical synthesis, catalysis, and biological research.

Mechanism of Action

4-tert-butyl-N'-9H-fluoren-9-ylidenebenzenesulfonohydrazide acts as a fluorescent probe by binding to metal ions and undergoing a conformational change, which results in a change in fluorescence intensity. The mechanism of action of 4-tert-butyl-N'-9H-fluoren-9-ylidenebenzenesulfonohydrazide as a catalyst involves the activation of the reactants by the sulfonohydrazide group, which leads to the formation of the desired product.
Biochemical and Physiological Effects:
4-tert-butyl-N'-9H-fluoren-9-ylidenebenzenesulfonohydrazide has been shown to have various biochemical and physiological effects. 4-tert-butyl-N'-9H-fluoren-9-ylidenebenzenesulfonohydrazide has been shown to have antifungal and antibacterial properties and has been used in the development of antimicrobial agents. 4-tert-butyl-N'-9H-fluoren-9-ylidenebenzenesulfonohydrazide has also been shown to have anticancer properties and has been used in the development of anticancer drugs.

Advantages and Limitations for Lab Experiments

The advantages of using 4-tert-butyl-N'-9H-fluoren-9-ylidenebenzenesulfonohydrazide in lab experiments include its high selectivity and sensitivity as a fluorescent probe, its ability to catalyze various chemical reactions, and its potential applications in various fields such as chemical synthesis and biological research. The limitations of using 4-tert-butyl-N'-9H-fluoren-9-ylidenebenzenesulfonohydrazide in lab experiments include its high cost and the need for specialized equipment for its detection.

Future Directions

There are several future directions for the use of 4-tert-butyl-N'-9H-fluoren-9-ylidenebenzenesulfonohydrazide in scientific research. One potential direction is the development of 4-tert-butyl-N'-9H-fluoren-9-ylidenebenzenesulfonohydrazide-based probes for the detection of other metal ions. Another potential direction is the use of 4-tert-butyl-N'-9H-fluoren-9-ylidenebenzenesulfonohydrazide in the development of new catalysts for various chemical reactions. 4-tert-butyl-N'-9H-fluoren-9-ylidenebenzenesulfonohydrazide can also be used in the development of new antimicrobial and anticancer agents. Further research is needed to explore the full potential of 4-tert-butyl-N'-9H-fluoren-9-ylidenebenzenesulfonohydrazide in various fields.
Conclusion:
In conclusion, 4-tert-butyl-N'-9H-fluoren-9-ylidenebenzenesulfonohydrazide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. 4-tert-butyl-N'-9H-fluoren-9-ylidenebenzenesulfonohydrazide has been extensively used in scientific research due to its unique chemical properties, including its high selectivity and sensitivity as a fluorescent probe and its ability to catalyze various chemical reactions. Further research is needed to explore the full potential of 4-tert-butyl-N'-9H-fluoren-9-ylidenebenzenesulfonohydrazide in various fields.

Synthesis Methods

The synthesis of 4-tert-butyl-N'-9H-fluoren-9-ylidenebenzenesulfonohydrazide involves the reaction of 9H-fluorene-9-carbaldehyde and 4-tert-butylbenzenesulfonylhydrazide in the presence of a catalyst such as acetic acid. The reaction yields 4-tert-butyl-N'-9H-fluoren-9-ylidenebenzenesulfonohydrazide as a yellow crystalline solid with a high yield.

Scientific Research Applications

4-tert-butyl-N'-9H-fluoren-9-ylidenebenzenesulfonohydrazide has been extensively used in scientific research due to its unique chemical properties. 4-tert-butyl-N'-9H-fluoren-9-ylidenebenzenesulfonohydrazide is a highly selective and sensitive fluorescent probe that can be used to detect various metal ions such as copper, mercury, and lead. 4-tert-butyl-N'-9H-fluoren-9-ylidenebenzenesulfonohydrazide has also been used in the synthesis of various organic compounds, including pyrazole derivatives and oxazoles. 4-tert-butyl-N'-9H-fluoren-9-ylidenebenzenesulfonohydrazide has also been used as a catalyst in various chemical reactions such as the synthesis of benzimidazoles and N-sulfonyl carbamates.